molecular formula C14H12ClN5O2S B2429825 N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide CAS No. 877638-58-9

N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

Cat. No. B2429825
CAS RN: 877638-58-9
M. Wt: 349.79
InChI Key: FQIUCDMEVZGYSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H12ClN5O2S and its molecular weight is 349.79. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Amplification of Phleomycin Against E. coli : s-Triazolo[4,3-a]pyrimidine derivatives, like 2-(s-triazolo[4,3-a]pyrimidin-3'-ylthio)acetamide, have been studied for their ability to amplify the effects of phleomycin against E. coli. These compounds demonstrate high activity, non-toxicity, and resistance to metabolism (Brown et al., 1978).

  • Positive Inotropic Activity in Cardiovascular Research : Certain N-(1-oxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)acetamides with piperazine and 1,4-diazepane moieties have been synthesized and screened for positive inotropic activity in cardiovascular research. These derivatives exhibit in vitro activity superior to existing drugs like milrinone (Wu et al., 2012).

  • Synthesis of Novel Acetamides for Biological Assessment : A variety of acetamides, including those with 1,2,4-oxadiazole cycles, have been synthesized for biological assessment. These compounds are derived from triazolo[4,3-a]pyrimidine derivatives, showcasing diverse functionalization and potential for various biological applications (Karpina et al., 2019).

  • Synthesis in Organic Chemistry : Research in organic chemistry has focused on the synthesis of triazolo[4,3-a]pyrimidine derivatives through reactions with various compounds, illustrating the versatility and utility of these derivatives in synthetic chemistry (Britsun et al., 2006).

  • Development of Antitumor and Antimicrobial Agents : The synthesis of N-arylpyrazole-containing enaminones and their reactions have been explored to produce compounds like pyrazolylisoxazoles and [1,2,4]triazolo[4,3-a]pyrimidines. These compounds have been evaluated for their antitumor and antimicrobial activities, showing potential as therapeutic agents (Riyadh, 2011).

  • Potential Antiasthma Agents : The synthesis of [1,2,4]triazolo[1,5-c]pyrimidines has been studied for their potential as mediator release inhibitors, indicating their application in developing antiasthma agents (Medwid et al., 1990).

properties

IUPAC Name

N-[(2-chlorophenyl)methyl]-2-[(7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12ClN5O2S/c15-10-4-2-1-3-9(10)7-16-12(22)8-23-14-19-18-13-17-11(21)5-6-20(13)14/h1-6H,7-8H2,(H,16,22)(H,17,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FQIUCDMEVZGYSF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CNC(=O)CSC2=NN=C3N2C=CC(=O)N3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12ClN5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-chlorobenzyl)-2-((7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.